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Compound of Interest

Methyl 3-
Compound Name:
(dimethoxyphosphinoyl)propionate

Cat. No. B098589

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 3-(dimethoxyphosphinoyl)propionate (CAS No. 18733-15-8). The information is
presented to be a valuable resource for researchers and professionals involved in chemistry
and drug development.

Core Physical Properties

Methyl 3-(dimethoxyphosphinoyl)propionate, also known as Dimethyl [2-
(methoxycarbonyl)ethyllphosphonate, is a clear, colorless liquid. A summary of its key physical
and chemical properties is provided below.
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Property Value Source
Molecular Formula C6H1305P --INVALID-LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 196.14 g/mol
LINK--
CAS Number 18733-15-8 --INVALID-LINK--
261.8°C at 760 mmHg137- --INVALID-LINK--[1], --
Boiling Point 138°C at 10 Torr102-103°C at INVALID-LINK--[2], --INVALID-
1 Torr LINK--[3]
--INVALID-LINK--[1], --
) 1.167 g/cm31.21 g/cms3 at
Density INVALID-LINK--[3], --INVALID-

20°C1.2170 g/cm3

LINK--[2]

Refractive Index

1.4390 at 20°C (589.3 nm)

~-INVALID-LINK--[4], -
INVALID-LINK--[2]

Flash Point

126.1°C

~-INVALID-LINK--[1]

Physical Form

Liquid

~-INVALID-LINK--[5], --
INVALID-LINK--[2]

Color

Clear colorless

~INVALID-LINK--[2]

Room Temperature, Sealed in

Storage Temperature --INVALID-LINK--[5]

dry

Experimental Protocols

A prevalent method for the synthesis of phosphonates such as Methyl 3-
(dimethoxyphosphinoyl)propionate is the Michaelis-Arbuzov reaction.[3][4][6][7] This
reaction involves the nucleophilic attack of a trialkyl phosphite on an alkyl halide, followed by
the dealkylation of the resulting phosphonium salt.

While a specific, detailed experimental protocol for the synthesis of Methyl 3-
(dimethoxyphosphinoyl)propionate was not found in the immediate search results, a general
procedure based on the Michaelis-Arbuzov reaction would involve the reaction of dimethyl
phosphite with methyl acrylate. The reaction is typically base-catalyzed.
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Generalized Synthesis of Methyl 3-(dimethoxyphosphinoyl)propionate via Michaelis-
Arbuzov type Reaction:

e Reactants:

o Dimethyl phosphite

o Methyl acrylate

o Base catalyst (e.g., sodium methoxide)
e Procedure Outline:

o A solution of the base catalyst in a suitable solvent (e.g., methanol) is prepared in a
reaction vessel under an inert atmosphere.

o Dimethyl phosphite is added to the catalyst solution.

o Methyl acrylate is then added dropwise to the reaction mixture, often at a controlled
temperature to manage the exothermic reaction.

o After the addition is complete, the reaction mixture is stirred for a specified period at a set
temperature to ensure the reaction goes to completion.

o The reaction is then quenched, for example, by the addition of an acid to neutralize the
catalyst.

o The crude product is worked up, which may involve extraction and washing steps.

o Finally, the product is purified, typically by vacuum distillation, to yield pure Methyl 3-
(dimethoxyphosphinoyl)propionate.

It is crucial to note that the specific parameters such as reaction time, temperature, and
purification methods would need to be optimized for this particular synthesis.

Visualizations
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The synthesis of Methyl 3-(dimethoxyphosphinoyl)propionate can be visualized as a

streamlined workflow.
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Caption: Generalized workflow for the synthesis of Methyl 3-

(dimethoxyphosphinoyl)propionate.

The underlying chemical transformation is the Michaelis-Arbuzov reaction.
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Caption: Key steps of the Michaelis-Arbuzov reaction for phosphonate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b098589#methyl-3-dimethoxyphosphinoyl-
propionate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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